Chromium nickel oxide (Cr2NiO4)

• IUPAC Name: chromium(3+);nickel(2+);oxygen(2-)
• InChI: InChI=1S/2Cr.2Ni.5O/q2*+3;2*+2;5*-2
• InChI Key: YERTVHOYMUIKKD-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Cr+3].[Cr+3].[Ni+2].[Ni+2]
• Molecular Formula: Cr2Ni2O5
• Molecular Weight: 301.38 g/mol
• CAS RN: 12018-18-7

Description

Chromium nickel oxide (Cr2NiO4) is a cubic material. It is insoluble in water but soluble in hydrochloric acid. The structure is three-dimensional where Cr3+ is bonded to six equivalent O2- atoms to form CrO6 octahedra that share corners with six equivalent NiO4 tetrahedra and edges with six equivalent CrO6 octahedra.

Synthesis Analysis

Nickel oxide (NiO) and manganese oxide (Mn3O4) can be reduced by hydrogen or CO at temperatures between 400 and 1000 K. The relative high pressure applied allows synthesizing crystalline phases that are unstable at normal operating conditions.

Molecular Structure Analysis

Cr2NiO4 has a tetragonal structure. Cr3+ is bonded to six equivalent O2- atoms to form CrO6 octahedra that share corners with six equivalent NiO4 tetrahedra and edges with six equivalent CrO6 octahedra.

Physical And Chemical Properties Analysis

Cr2NiO4 has a calculated bulk crystalline density of 5.02 g/cm3. It decomposes to NiO + Cr2O3. Its band gap is 0.000 eV. It is insoluble in water but soluble in hydrochloric acid.

Scientific Research Applications

Supercapacitor Electrode Material

Chromium nickel oxide nanocomposites, specifically Cr2O3-NiO, have been explored for their application as superior electrode materials for supercapacitors. A study demonstrated that a chromium oxide-nickel oxide nanocomposite synthesized via a hydrothermal approach delivered a higher specific capacitance of 333.4 F/g at 10 mV/s, showcasing good stability, redox rate capability, and faradaic nature. This suggests that Cr2NiO4-based materials could enhance the energy storage capabilities of supercapacitors significantly (Maheshwaran et al., 2021).

Electrochemical Methane Reforming

Another application is found in the domain of electrochemical methane reforming, where nickel/yttria stabilized zirconia (Ni/YSZ) coated in situ with chromium oxide (Cr2O3) demonstrated significant improvements in electrode activity for solid oxide electrolyzers. This coating method enhances the resistance to carbon deposition and increases the efficiency of electrochemical CH4-CO2 reforming, indicating that Cr2NiO4 materials could play a crucial role in improving the performance of solid oxide fuel cells and electrochemical reactors (Qi et al., 2015).

Corrosion Resistance and Protective Coatings

Cr2NiO4 is also noteworthy for its implications in corrosion resistance. A study on nickel alloys containing chromium, among other elements, highlighted their remarkable uniform corrosion resistance in concentrated acids, attributed to the formation of protective oxide films. This suggests that Cr2NiO4 could contribute to the development of corrosion-resistant alloys and coatings, crucial for chemical processing industries (Mishra, 2017).

Chromium Oxide Production

Furthermore, the efficient production of chromic oxide (Cr2O3) from chromite ore has been addressed through a cleaner production process, aiming to reduce environmental impacts. This method involves the principles of reduce, recycle, and reuse, indicating potential routes for sustainable production practices of chromium compounds, possibly including Cr2NiO4 (Xu et al., 2006).

Optoelectronics and Magnetic Devices

Research on chromium oxide (Cr2O3) and nickel ions (Ni2+) substituted Cr2O3 nanoparticles investigated their structural, optical, and magnetic properties, revealing potential applications in optoelectronics and optomagnetic devices. This indicates that Cr2NiO4 materials, with their unique optical and magnetic properties, could be leveraged for advanced technological applications (Singh et al., 2020).

Safety And Hazards

Chromium compounds are considered potentially carcinogenic. Nickel and nickel compounds may cause a form of dermatitis known as nickel itch. They may also cause intestinal disorders, convulsions, and asphyxia.

Future Directions

Chromium oxide clusters, composed of chromium and oxygen atoms, are prized for their unique electrical properties, which allow their conductance to be fine-tuned. The addition of oxygen atoms to chromium clusters increases their metallic properties. This opens the door to a new breed of electronics that may soon reach the smallest possible scale, permitting the design of tunable, molecular-sized components that could vastly increase processing and storage capacities in new devices.